Methyl-3-(3-(trifluoromethyl)phenyl)isoxazol-4-carboxylic acid

• Molecular Formula: C12H8F3NO3
• Molecular Weight: 271.19 g/mol
• IUPAC Name: 5-methyl-3-[3-(trifluoromethyl)phenyl]-1,2-oxazole-4-carboxylic acid
• InChI: InChI=1S/C12H8F3NO3/c1-6-9(11(17)18)10(16-19-6)7-3-2-4-8(5-7)12(13,14)15/h2-5H,1H3,(H,17,18)
• InChI Key: MZNPHGVRXRPTEP-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NO1)C2=CC(=CC=C2)C(F)(F)F)C(=O)O

Description

Methyl-3-(3-(trifluoromethyl)phenyl)isoxazol-4-carboxylic acid is a useful research compound. Its molecular formula is C12H8F3NO3 and its molecular weight is 271.19 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

In a similar manner as described in Preparation Example 25, by using methanol (60 mL), methyl-5-methyl-3-(3-(trifluoromethyl)phenyl)isoxazol-4-carboxylate (6.0 g, 21.03 mmol) and 3% sodium hydroxide aqueous solution (60 mL), a white solid required compound (5.37 g, 19.80 mmol, 94%) was obtained.